Cas no 1260672-17-0 (tert-Butyl 3-(prop-2-yn-1-yl)piperidine-1-carboxylate)

Technical Introduction: tert-Butyl 3-(prop-2-yn-1-yl)piperidine-1-carboxylate is a versatile N-Boc-protected piperidine derivative featuring a propargyl substituent at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the construction of complex heterocycles and pharmacologically active molecules. The tert-butoxycarbonyl (Boc) group ensures selective deprotection under mild acidic conditions, enabling controlled functionalization of the piperidine nitrogen. The propargyl moiety offers reactivity for click chemistry (e.g., CuAAC) or further derivatization via Sonogashira coupling. Its stable crystalline form and high purity make it suitable for precision applications in medicinal chemistry and materials science. The structural features of this compound facilitate efficient scaffold diversification in drug discovery and ligand design.

tert-Butyl 3-(prop-2-yn-1-yl)piperidine-1-carboxylate structure

1260672-17-0 structure

Product Name:tert-Butyl 3-(prop-2-yn-1-yl)piperidine-1-carboxylate

CAS No:1260672-17-0

MF:C₁₃H₂₁NO₂

MW:223.31134390831

MDL:MFCD18250544

CID:5043264

PubChem ID:72213387

Update Time:2025-06-07

tert-Butyl 3-(prop-2-yn-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- TERT-BUTYL 3-PROP-2-YNYLPIPERIDINE-1-CARBOXYLATE
- AB73202
- tert-Butyl 3-(prop-2-yn-1-yl)piperidine-1-carboxylate
- MDL： MFCD18250544
- Inchi： 1S/C13H21NO2/c1-5-7-11-8-6-9-14(10-11)12(15)16-13(2,3)4/h1,11H,6-10H2,2-4H3
- InChI Key： VLUVPDOYZOOUBD-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCCC(CC#C)C1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 295
XLogP3: 2.4
Topological Polar Surface Area: 29.5

tert-Butyl 3-(prop-2-yn-1-yl)piperidine-1-carboxylate Pricemore >>

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TRC	T014330-125mg	tert-Butyl 3-(prop-2-yn-1-yl)piperidine-1-carboxylate	1260672-17-0		125mg	$ 720.00	2022-06-03
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Enamine	EN300-257044-0.25g	tert-butyl 3-(prop-2-yn-1-yl)piperidine-1-carboxylate	1260672-17-0	95%	0.25g	$538.0	2024-06-18
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